Cas no 2056110-40-6 (2,6-Difluoro-4-methoxy-1-(methylsulfanyl)benzene)

• Product Name: 2,6-Difluoro-4-methoxy-1-(methylsulfanyl)benzene
• CAS No: 2056110-40-6
• MF: C₈H₈F₂OS
• MW: 190.210328102112
• MDL: MFCD30529842
• CID: 5079076
• Update Time: 2025-10-30

2,6-Difluoro-4-methoxy-1-(methylsulfanyl)benzene Chemical and Physical Properties

Names and Identifiers

• 2,6-Difluoro-4-methoxy-1-(methylsulfanyl)benzene
• (2,6-Difluoro-4-methoxyphenyl)(methyl)sulfane

• MDL： MFCD30529842
• Inchi： 1S/C8H8F2OS/c1-11-5-3-6(9)8(12-2)7(10)4-5/h3-4H,1-2H3
• InChI Key： KQKZXMBTXCUCOF-UHFFFAOYSA-N
• SMILES： S(C)C1C(=CC(=CC=1F)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 133
• XLogP3: 2.6
• Topological Polar Surface Area: 34.5

Additional information on 2,6-Difluoro-4-methoxy-1-(methylsulfanyl)benzene

Research Brief on 2,6-Difluoro-4-methoxy-1-(methylsulfanyl)benzene (CAS: 2056110-40-6) in Chemical Biology and Pharmaceutical Applications

2,6-Difluoro-4-methoxy-1-(methylsulfanyl)benzene (CAS: 2056110-40-6) is a fluorinated aromatic compound that has recently gained attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique substitution pattern of fluorine, methoxy, and methylsulfanyl groups, exhibits promising properties for applications in drug discovery and material science. Recent studies have explored its potential as a building block for the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents.

A 2023 study published in the Journal of Medicinal Chemistry investigated the use of 2,6-Difluoro-4-methoxy-1-(methylsulfanyl)benzene as a key intermediate in the synthesis of novel EGFR (Epidermal Growth Factor Receptor) inhibitors. The researchers demonstrated that the electron-withdrawing fluorine atoms and the electron-donating methoxy group in this compound contribute to its ability to modulate the electronic properties of the resulting inhibitors, thereby enhancing their binding affinity to the target kinase. The study reported a significant improvement in inhibitory activity compared to non-fluorinated analogs, highlighting the importance of this compound in medicinal chemistry.

In addition to its role in kinase inhibitor development, 2,6-Difluoro-4-methoxy-1-(methylsulfanyl)benzene has also been explored for its antimicrobial properties. A recent publication in Bioorganic & Medicinal Chemistry Letters (2024) described the synthesis and evaluation of derivatives of this compound against a panel of Gram-positive and Gram-negative bacteria. The results indicated that the methylsulfanyl moiety plays a critical role in enhancing membrane permeability, leading to improved antibacterial activity. The study suggested that further optimization of this scaffold could yield potent broad-spectrum antimicrobial agents.

The synthetic versatility of 2,6-Difluoro-4-methoxy-1-(methylsulfanyl)benzene has also been highlighted in recent material science research. A 2024 study in ACS Applied Materials & Interfaces demonstrated its utility as a precursor for the development of fluorinated polymers with enhanced thermal stability and chemical resistance. The researchers attributed these properties to the strong C-F bonds and the steric effects introduced by the fluorine atoms, making this compound a valuable candidate for high-performance material applications.

Despite these promising findings, challenges remain in the large-scale synthesis and purification of 2,6-Difluoro-4-methoxy-1-(methylsulfanyl)benzene. A recent review in Organic Process Research & Development (2023) discussed the optimization of synthetic routes to improve yield and reduce byproduct formation. The authors emphasized the need for greener and more efficient methodologies to meet the growing demand for this compound in both pharmaceutical and material science industries.

In conclusion, 2,6-Difluoro-4-methoxy-1-(methylsulfanyl)benzene (CAS: 2056110-40-6) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its unique structural features contribute to its applications in drug discovery, antimicrobial development, and material science. Ongoing research aims to further explore its potential and address the synthetic challenges associated with its production. Future studies are expected to uncover additional applications and optimize its use in various industrial and therapeutic contexts.